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Compound of Interest

Compound Name: Metol

. Get Quote

Cat. No.: B052040

This guide offers a detailed comparison of Metol (p-methylaminophenol sulfate) and Phenidone
(1-phenyl-3-pyrazolidinone), two principal developing agents in black and white photographic
processing. It is intended for researchers, scientists, and professionals in drug development
and chemical sciences, providing objective performance comparisons supported by
experimental data and methodologies.

Chemical and Physical Properties

Metol and Phenidone are organic reducing agents that facilitate the conversion of silver halide
crystals to metallic silver in photographic emulsions. Their distinct chemical structures underpin
their differing activities and characteristics in developer solutions.

Property Metol Phenidone
Chemical Formula (C7H10NO)2S04 CoH10N20
Molar Mass 344.38 g/mol 162.19 g/mol
White to yellowish crystalline White to off-white crystalline
Appearance
powder powder
Solubility in Water Sparingly soluble Slightly soluble
Relative Developing Power 1 5 - 10 times that of Metol[1]

Toxicity

Can cause contact dermatitis

Low toxicity, does not cause

dermatitis[1]
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Performance in Developer Formulations

The most significant operational difference between Metol and Phenidone is observed in their
synergistic interaction with a secondary developing agent, typically hydroquinone. This
phenomenon, known as superadditivity, results in a development rate greater than the sum of
the individual agents' activities.

Superadditivity

The mechanism of superadditivity involves the regeneration of the primary developing agent
(Metol or Phenidone) by the secondary agent (hydroquinone). The primary agent, having a
high affinity for the silver halide crystal, initiates development and becomes oxidized. The
hydroquinone then reduces the oxidized primary agent back to its active form, thereby being
consumed in the process. This regeneration cycle is significantly more efficient with Phenidone
than with Metol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Metol and Phenidone in
Photographic Developers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052040#comparative-analysis-of-metol-and-
phenidone-in-developers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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